Tert-butyl [trans-2-(4-aminophenyl)cyclopropyl]carbamate

• IUPAC Name: tert-butyl N-[(1R,2S)-2-(4-aminophenyl)cyclopropyl]carbamate
• InChI: InChI=1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-8-11(12)9-4-6-10(15)7-5-9/h4-7,11-12H,8,15H2,1-3H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key: SUYAPBUIUDTGLR-NWDGAFQWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC1C2=CC=C(C=C2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@H]1C2=CC=C(C=C2)N
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• CAS RN: 1228092-22-5

Description

Synthesis Analysis

TAC has been utilized in various synthesis processes. For instance, it has been used in the enzymatic kinetic resolution process, which involves lipase-catalyzed transesterification, leading to the production of optically pure enantiomers. It has also been used in the synthesis of spirocyclopropanated analogues of insecticides like Thiacloprid and Imidacloprid.

Molecular Structure Analysis

TAC serves as an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure and substitution patterns have been extensively studied, highlighting its significance in nucleotide analog synthesis.

Chemical Reactions Analysis

TAC has been employed in the synthesis of fluorinated cyclopropanecarboxylates, which are used in the production of antidepressants and other pharmacologically active compounds. In the field of green chemistry, it’s involved in the cyclizative atmospheric CO2 fixation process, leading to cyclic carbamates.

Physical And Chemical Properties Analysis

The molecular formula of TAC is C14H20N2O2 and its molecular weight is 248.32. Further physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Synthesis of N-Boc-Protected Anilines

tert-butyl N-[(1R,2S)-2-(4-aminophenyl)cyclopropyl]carbamate: . This process is crucial for the protection of amine groups during the synthesis of complex organic molecules, particularly in the pharmaceutical industry where anilines are a common motif.

Preparation of Tetrasubstituted Pyrroles

. Pyrroles are important heterocyclic compounds that appear in many natural products and pharmaceuticals.

Pharmaceutical Testing

. Reference standards are essential for the validation of analytical methods and the assurance of the quality and safety of pharmaceutical products.

Chemical Research

. Its unique structure makes it a valuable tool for studying cyclopropyl group interactions in different chemical environments.

Method Development in Organic Synthesis

. Carbamates are a class of organic compounds that have wide-ranging applications, including as pesticides, pharmaceuticals, and polymers.

Exploration of tert-Butyl Group Reactivity

. This knowledge is vital for the development of new synthetic methods and for the advancement of green chemistry principles.